2-(1,1,2,2,2-Pentafluoroethyl)-1,3-benzoxazole-6-carboxylic acid
Overview
Description
Compounds with pentafluoroethyl groups, like “2-(1,1,2,2,2-Pentafluoroethyl)-1,3-benzoxazole-6-carboxylic acid”, are often used in the synthesis of pharmaceuticals and agrochemicals due to their unique properties . They can introduce fluorine atoms into a molecule, which can significantly alter the molecule’s properties, such as its stability, reactivity, and interactions with biological systems .
Molecular Structure Analysis
The molecular structure of “2-(1,1,2,2,2-Pentafluoroethyl)-1,3-benzoxazole-6-carboxylic acid” would likely consist of a benzoxazole ring with a carboxylic acid group at the 6-position and a pentafluoroethyl group at the 2-position . The presence of the fluorine atoms in the pentafluoroethyl group could significantly affect the molecule’s electronic properties .Chemical Reactions Analysis
The chemical reactions involving “2-(1,1,2,2,2-Pentafluoroethyl)-1,3-benzoxazole-6-carboxylic acid” would likely be influenced by the presence of the pentafluoroethyl group and the carboxylic acid group . The pentafluoroethyl group could potentially undergo various reactions, including nucleophilic substitution or addition .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(1,1,2,2,2-Pentafluoroethyl)-1,3-benzoxazole-6-carboxylic acid” would be influenced by its molecular structure . The presence of the pentafluoroethyl group could increase the compound’s lipophilicity, potentially enhancing its ability to cross biological membranes .Mechanism of Action
Safety and Hazards
The safety and hazards associated with “2-(1,1,2,2,2-Pentafluoroethyl)-1,3-benzoxazole-6-carboxylic acid” would depend on various factors, including its physical and chemical properties, how it’s handled and stored, and how it’s disposed of . It’s always important to refer to the material safety data sheet (MSDS) for specific safety information .
Future Directions
The future directions for research on “2-(1,1,2,2,2-Pentafluoroethyl)-1,3-benzoxazole-6-carboxylic acid” could involve exploring its potential uses in various fields, such as pharmaceuticals and agrochemicals . Further studies could also investigate its synthesis, properties, and mechanisms of action .
properties
IUPAC Name |
2-(1,1,2,2,2-pentafluoroethyl)-1,3-benzoxazole-6-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H4F5NO3/c11-9(12,10(13,14)15)8-16-5-2-1-4(7(17)18)3-6(5)19-8/h1-3H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISVDEXHXRFMSOI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C(=O)O)OC(=N2)C(C(F)(F)F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H4F5NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,1,2,2,2-Pentafluoroethyl)-1,3-benzoxazole-6-carboxylic acid | |
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